Cas no 62585-46-0 (Octanoic acid, 6-(2-cyanoethoxy)hexyl ester)

• Product Name: Octanoic acid, 6-(2-cyanoethoxy)hexyl ester
• CAS No: 62585-46-0
• MF: C₁₇H₃₁NO₃
• MW: 297.432945489883
• CID: 439085
• PubChem ID: 71384930
• Update Time: 2025-04-19

Octanoic acid, 6-(2-cyanoethoxy)hexyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 6-(2-cyanoethoxy)hexyl ester
• 6-(2-cyanoethoxy)hexyl octanoate
• 62585-46-0
• DTXSID60807178

• Inchi： 1S/C17H31NO3/c1-2-3-4-5-8-12-17(19)21-16-10-7-6-9-14-20-15-11-13-18/h2-12,14-16H2,1H3
• InChI Key： WQHZCGHUBXJONR-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCC)=O)CCCCCCOCCC#N

Computed Properties

• Exact Mass: 297.23053
• Monoisotopic Mass: 297.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32